Cas no 1806820-70-1 (2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806820-70-1
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918216
• Update Time: 2025-07-02

2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-3-1-2(4(8)9)5(10)11-6(3)12/h1,4H,(H,11,12)
• InChI Key： WOSVUBHGUOCFFO-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine

Professional Introduction to 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806820-70-1)

2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine is a fluorinated pyridine derivative with significant potential in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806820-70-1, has garnered attention due to its unique structural properties and its role as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a hydroxyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for further exploration in drug discovery and material science.

The< strong>fluorine atoms in 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine play a crucial role in modulating the reactivity and pharmacokinetic properties of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The< strong>difluoromethyl group, in particular, is known for its ability to improve the pharmacokinetic profile of drug candidates by increasing their metabolic resistance and binding interactions. These features make 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine an attractive building block for the development of novel therapeutic agents.

The< strong>hydroxyl group present in the molecule also contributes to its versatility, allowing for further functionalization through various chemical reactions such as etherification, esterification, or phosphorylation. This functionality can be exploited to create more complex derivatives with tailored biological activities. In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their demonstrated efficacy in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

In the context of current research, 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine has been investigated for its potential applications in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the structure of 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine, researchers have been able to develop compounds that selectively inhibit specific kinases, thereby disrupting abnormal signaling cascades. Preliminary studies have shown promising results in vitro and in vivo, suggesting that this compound could serve as a lead molecule for the development of new anticancer therapies.

The< strong>difluoromethyl group is particularly noteworthy for its ability to enhance the binding affinity of small molecules to their targets. This is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize positive charges and improve interactions with negatively charged residues in biological macromolecules. Additionally, the< strong>fluorine-fluorine interactions, also known as halogen bonding, can further strengthen molecular recognition events. These properties have been leveraged to design more potent and selective inhibitors of enzymes such as proteases and phosphodiesterases.

The< strong>hydroxyl group in 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine also offers opportunities for further derivatization to explore different biological activities. For instance, etherification with alcohols or phenols can yield compounds with enhanced solubility or specific targeting capabilities. Esterification with carboxylic acids can produce derivatives with improved metabolic stability or altered pharmacokinetic profiles. These modifications can be tailored to optimize the pharmacological properties of the final compounds.

In addition to its pharmaceutical applications, 2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine has shown promise in agrochemical research. Fluorinated pyridines are known for their ability to act as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique electronic properties conferred by the< strong>difluoromethyl and< strong>fluorine atoms can enhance the bioactivity and environmental stability of these agrochemicals. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various plant pathogens and pests while maintaining low toxicity to non-target organisms.

The synthesis of< strong>2,5-Difluoro-3-(difluoromethyl)-6-hydroxypyridine< strong>CAS No. 1806820-70-1< strong>
involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or condensation reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups efficiently.
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of proper purification techniques cannot be overstated.
The future prospects for this compound are promising.
New applications may emerge as researchers continue to explore its potential.
The increasing demand for fluorinated compounds in both pharmaceuticals and agrochemicals ensures that there will be sustained interest in this area.
The development of innovative synthetic methodologies will further enhance accessibility.
This will pave the way for more extensive research into derivatives with tailored properties.
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